Cas no 56554-95-1 (11-Octadecenal)

• Product Name: 11-Octadecenal
• CAS No: 56554-95-1
• MF: C₁₈H₃₄O
• MW: 266.46196603775
• CID: 348520
• PubChem ID: 5283382
• Update Time: 2025-04-19

11-Octadecenal Chemical and Physical Properties

Names and Identifiers

• 11-Octadecenal
• SCHEMBL336237
• 56554-95-1
• LMFA06000100
• (E)-octadec-11-enal
• OCTADEC-11-ENAL

• Inchi： 1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h7-8,18H,2-6,9-17H2,1H3/b8-7+
• InChI Key： YSSVMXHKWSNHLH-BQYQJAHWSA-N
• SMILES： O=CCCCCCCCCC/C=C/CCCCCC

Computed Properties

• Exact Mass: 266.26112
• Monoisotopic Mass: 266.260965704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes